Cas no 81033-50-3 (Benzoicacid, 4-(5-propyl-2-pyrimidinyl)-)
81033-50-3 structure
Product Name:Benzoicacid, 4-(5-propyl-2-pyrimidinyl)-
CAS No:81033-50-3
MF:C14H14N2O2
MW:242.273163318634
CID:720103
PubChem ID:54346595
Update Time:2025-04-19
Benzoicacid, 4-(5-propyl-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-(5-propyl-2-pyrimidinyl)-
- 4-(5-propylpyrimidin-2-yl)benzoic acid
- 5-PROPYL PYRIMIDINE-2-YL-4-BENZOIC ACID
- 5-Propylpyrimidine-2-Yl-P-BenzoicAcid
- Benzoicacid,4-(5-propyl-2-pyrimidinyl)
- 81033-50-3
- 4-(5-Propylpyrimidine-2-yl)benzoic acid
- 5-propylpyrimidine-2-yl-p-benzoic acid
- DTXSID90710727
-
- Inchi: 1S/C14H14N2O2/c1-2-3-10-8-15-13(16-9-10)11-4-6-12(7-5-11)14(17)18/h4-9H,2-3H2,1H3,(H,17,18)
- InChI Key: UCSKMSBLESRIEI-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)C1N=CC(=CN=1)CCC)=O
Computed Properties
- Exact Mass: 242.10600
- Monoisotopic Mass: 242.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.1A^2
- XLogP3: 2.7
Experimental Properties
- PSA: 63.08000
- LogP: 2.79430
Benzoicacid, 4-(5-propyl-2-pyrimidinyl)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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